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Compound of Interest

Compound Name: N-Phenylphthalimide

Cat. No.: B1217360 Get Quote

N-Phenylphthalimide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Phenylphthalimide, a significant

chemical entity with diverse applications in research and development. This document outlines

its fundamental chemical properties, synthesis protocols, and explores its biological activities

and potential therapeutic applications.

Core Molecular and Physical Properties
N-Phenylphthalimide is an organic compound featuring a phthalimide structure with a phenyl

group attached to the nitrogen atom. Its core chemical and physical properties are summarized

below.
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Property Value Citation(s)

Molecular Formula C₁₄H₉NO₂ [1][2][3][4][5]

Molecular Weight 223.23 g/mol [1][2][3][4][5]

CAS Number 520-03-6 [1][2][3][4]

Appearance Colorless powder or needles [2]

Melting Point 204-207 °C [3][4]

IUPAC Name 2-phenylisoindole-1,3-dione [1]

Synthesis of N-Phenylphthalimide: Experimental
Protocols
The synthesis of N-Phenylphthalimide is most commonly achieved through the condensation

reaction of phthalic anhydride or phthalic acid with aniline. Several protocols with minor

variations have been reported, offering different advantages in terms of yield and reaction

conditions.

Protocol 1: Direct Fusion of Phthalic Anhydride and
Aniline
This method involves the direct heating of the reactants to induce condensation.

Procedure:

A mixture of phthalic anhydride (19 g) and aniline (14 g) is heated at 140-145 °C for 50

minutes.[2]

After heating, 50 ml of water is added to the reaction mixture.[2]

The resulting solid powder is collected by filtration.[2]

The collected powder is washed with 50 ml of 10% aqueous potassium carbonate solution,

followed by a wash with 100 ml of water.[2]
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The final product is dried to yield colorless N-Phenylphthalimide powder. Recrystallization

from acetic acid can be performed to obtain colorless needles.[2]

Protocol 2: Acetic Acid-Catalyzed Synthesis
This protocol utilizes acetic acid as a catalyst and solvent, which can improve reaction

efficiency.

Procedure:

A mixture of phthalic anhydride (10 mmol) and aniline (10 mmol) is prepared in acetic acid (5

times the volume of reactants).

The mixture is stirred at 110 °C for the appropriate time.

The reaction mixture is then poured into water.

The solid precipitate is collected by filtration under suction.

The collected solid is washed with ethyl acetate to yield N-Phenylphthalimide as a white

solid.

Protocol 3: Synthesis from Phthalic Acid and Aniline
with Reflux
This method uses phthalic acid and involves a reflux step.

Procedure:

Phthalic acid and aniline are heated to reflux for one hour.

Upon cooling, the mixture is dissolved in ether and transferred to a separatory funnel.

The ether solution is washed sequentially with 5% aqueous sodium carbonate (Na₂CO₃) and

5% aqueous hydrochloric acid (HCl).

The organic layer is dried over solid anhydrous sodium sulfate (Na₂SO₄) for 15 minutes.
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The ether is evaporated to obtain the solid product.

The crude product can be purified by recrystallization from a suitable hot solvent.

Below is a generalized workflow for the synthesis of N-Phenylphthalimide.

Reactants Reaction Conditions

Work-up

Phthalic Anhydride

Heating

Aniline

Washing

Catalyst (e.g., Acetic Acid)

Filtration

Drying

N-Phenylphthalimide

Click to download full resolution via product page

A generalized workflow for the synthesis of N-Phenylphthalimide.

Biological Activities and Potential Applications
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N-Phenylphthalimide and its derivatives have demonstrated a wide range of biological

activities, making them promising candidates for drug development and other applications.

Anti-inflammatory Activity
Phthalimide derivatives are known for their anti-inflammatory properties. The mechanism of

action is often attributed to the modulation of pro-inflammatory cytokines, such as Tumor

Necrosis Factor-alpha (TNF-α), and the inhibition of enzymes like Cyclooxygenase-2 (COX-2).

While the specific signaling pathways for N-Phenylphthalimide are not extensively detailed in

the available literature, a generalized pathway for phthalimide derivatives can be proposed.
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Generalized anti-inflammatory signaling pathway for phthalimide derivatives.

Enzyme Inhibition
N-Phenylphthalimide and its derivatives have been identified as inhibitors of several

enzymes:
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α-Glucosidase: Certain N-phenylphthalimide derivatives have shown potent inhibitory

activity against α-glucosidase, an enzyme involved in carbohydrate digestion.[5] This

suggests their potential for development as therapeutic agents for diabetes.[5] N-(2,4-

dinitrophenyl)phthalimide was identified as a potent inhibitor of yeast α-glucosidase.[5]

Kinetic studies have shown that some derivatives act as competitive inhibitors of this

enzyme.[5]

Protoporphyrinogen Oxidase (PPO): N-Phenylphthalimides have been designed and

synthesized as PPO inhibitors, which are effective as herbicides. Their mechanism involves

interaction with key residues in the active site of the enzyme.

Other Biological Activities
Anticonvulsant Activity: A series of N-phenylphthalimide derivatives have been screened for

their anticonvulsant potential, with some showing significant activity in preclinical models.

Antimalarial Activity: Derivatives of N-Phenylphthalimide have demonstrated inhibitory

activity against Plasmodium falciparum, the parasite responsible for malaria.

Anticancer Potential: While direct evidence for N-Phenylphthalimide is limited, the broader

class of phthalimides has been extensively studied for anticancer properties. Some

phenylphthalimides have been shown to enhance the production of TNF-α, which can have

antitumor effects.

Summary of Quantitative Biological Data
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Compound/Derivati
ve

Biological Activity IC₅₀ / ED₅₀ Value Citation(s)

N-(2,4-

dinitrophenyl)phthalimi

de

Yeast α-glucosidase

inhibition
0.158 ± 0.005 mM [5]

N-(2,4-

dinitrophenyl)phthalimi

de

Maltase inhibition 0.051 ± 0.008 mM [5]

4-amino-N-(2-

methylphenyl)-

phthalimide

Anti-MES (mice) 47.61 µmol/kg

4-amino-N-(2,6-

dimethylphenyl)phthali

mide

Anti-MES (rats) 25.2 µmol/kg

Conclusion
N-Phenylphthalimide is a versatile molecule with a well-established synthetic framework and

a growing profile of biological activities. Its core structure serves as a valuable scaffold for the

development of novel therapeutic agents and other functional molecules. Further research into

the specific mechanisms of action and signaling pathways of N-Phenylphthalimide and its

derivatives will be crucial for realizing their full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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